6β-Methoxy-delta-5(10)-Levonorgestrel
Description
6β-Methoxy-delta-5(10)-Levonorgestrel is a synthetic progestogen structurally derived from levonorgestrel (LNG), a second-generation progestin widely used in hormonal contraceptives. The compound features two key modifications:
- 6β-Methoxy substitution: A methoxy (-OCH₃) group at the 6β position, which may enhance lipophilicity and metabolic stability compared to unmodified LNG.
These structural changes aim to optimize pharmacokinetic properties, such as prolonged half-life or reduced hepatic metabolism, while maintaining or enhancing progestogenic activity.
Properties
Molecular Formula |
C22H30O3 |
|---|---|
Molecular Weight |
342.48 |
Appearance |
Purity:>95%White solid |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Comparative Pharmacokinetic Properties
| Compound | Key Modification | CYP3A4 Metabolism | Half-Life (Hours) | Transdermal Efficacy |
|---|---|---|---|---|
| Levonorgestrel | None | High | 20–30 | Low |
| Gestodene | C18-methyl | Moderate | 12–15 | Not studied |
| LNG-Butyrate | 17-β ester | Low (slow hydrolysis) | 300+ (sustained) | N/A |
| 6β-Methoxy-delta-5(10)-LNG | 6β-OCH₃, delta-5(10) | Hypothetically reduced | ~50 (predicted) | High (predicted) |
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